[3,4,5-Triacetyloxy-6-[3-hydroxy-4-[2-(2-methyl-1,3-thiazol-4-yl)acetyl]phenoxy]oxan-2-yl]methyl acetate

• IUPAC Name: [3,4,5-triacetyloxy-6-[3-hydroxy-4-[2-(2-methyl-1,3-thiazol-4-yl)acetyl]phenoxy]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C26H29NO12S/c1-12-27-17(11-40-12)8-20(32)19-7-6-18(9-21(19)33)38-26-25(37-16(5)31)24(36-15(4)30)23(35-14(3)29)22(39-26)10-34-13(2)28/h6-7,9,11,22-26,33H,8,10H2,1-5H3
• InChI Key: DHEYTJVPOXJDMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CC(=O)C2=C(C=C(C=C2)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C)O
• Molecular Formula: C26H29NO12S
• Molecular Weight: 579.6 g/mol

Description

“[3,4,5-Triacetyloxy-6-[3-hydroxy-4-[2-(2-methyl-1,3-thiazol-4-yl)acetyl]phenoxy]oxan-2-yl]methyl acetate” is a complex organic compound. It can be used as a chemical intermediate for organic synthesis and experimental research. It is often used as an organic chemical raw material and can be used to make fragrances. It is also an intermediate in the pharmaceutical industry for synthesizing various drugs.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including acetyl, hydroxy, and thiazolyl groups. The exact structure could not be found in the search results.

Scientific Research Applications

Phenoxyherbicides and Environmental Health

Phenoxyherbicides, such as (2,4,5-trichlorophenoxy)acetic acid, have been studied for their environmental impact and potential health risks. A study in New Zealand explored the association between exposure to phenoxyherbicides or chlorophenols and the risk of developing soft tissue sarcoma. Although this research did not directly involve the compound , it highlights the importance of understanding the environmental and health impacts of chemical exposure (Smith et al., 1984).

Metabolic Disorders and Ketogenesis

Research on ketogenesis, particularly the role of 3-hydroxy-3-methylglutaryl-CoA lyase in lipid metabolism, may provide insights into the metabolic pathways that similar compounds could influence. For example, a study on 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, a condition affecting ketone body and cholesterol synthesis, underscores the significance of biochemical pathways influenced by complex organic molecules (Holmes et al., 1995).

Bioavailability of Polyphenols

Investigations into the bioavailability and metabolism of polyphenols, as seen in studies on cranberry-derived compounds, can offer valuable perspectives on how similar complex molecules are absorbed, metabolized, and excreted by the human body. These studies are crucial for understanding the health implications of dietary polyphenols and potentially related compounds (Feliciano et al., 2016).

Oxidative Stress and Inflammation

The role of specific chemicals in inducing oxidative stress and inflammation, and their relation to chronic diseases, is a critical area of research. For instance, studies examining the effects of bisphenol A (BPA) and parabens on oxidative stress and inflammation among pregnant women provide insights into how chemical exposure can influence health outcomes (Watkins et al., 2015).

Safety and Hazards

This compound may pose hazards to the environment, and special attention should be given to its effects on water bodies. It can also cause irritation to the eyes and upper respiratory tract. High concentrations can cause euphoria or a feeling of suffocation, followed by depression, muscle weakness, and vomiting. In severe cases, it can cause loss of consciousness, incontinence, tonic-clonic seizures, and a drop in blood pressure.